Cas no 887581-35-3 (tert-butyl 3-[(3-methoxypropyl)amino]azetidine-1-carboxylate)

• Product Name: tert-butyl 3-[(3-methoxypropyl)amino]azetidine-1-carboxylate
• CAS No: 887581-35-3
• MF: C₁₂H₂₄N₂O₃
• MW: 244.330563545227
• CID: 713293
• PubChem ID: 53415276
• Update Time: 2025-06-08

tert-butyl 3-[(3-methoxypropyl)amino]azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Azetidinecarboxylicacid, 3-[(3-methoxypropyl)amino]-, 1,1-dimethylethyl ester
• 1-BOC-3-(3-METHOXY-PROPYLAMINO)-AZETIDINE
• tert-butyl 3-(3-methoxypropylamino)azetidine-1-carboxylate
• tert-butyl 3-[(3-methoxypropyl)amino]azetidine-1-carboxylate
• CS-0078572
• tert-Butyl3-((3-methoxypropyl)amino)azetidine-1-carboxylate
• AKOS006218142
• SB51355
• 887581-35-3
• tert-Butyl 3-((3-methoxypropyl)amino)azetidine-1-carboxylate
• DTXSID70697022

• MDL： MFCD07785956
• Inchi： 1S/C12H24N2O3/c1-12(2,3)17-11(15)14-8-10(9-14)13-6-5-7-16-4/h10,13H,5-9H2,1-4H3
• InChI Key： VONDATHCZLSBCB-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C1)NCCCOC)=O

Computed Properties

• Exact Mass: 244.179
• Monoisotopic Mass: 244.179
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.7
• Topological Polar Surface Area: 50.8A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids